AD16

• Molecular Formula: C24H20N14O3S2
• Molecular Weight: 616.6 g/mol
• InChI: InChI=1S/C24H20N14O3S2/c25-35-11-27-37-21(35)31-33-23(37)42-9-16(39)7-13-1-3-14(4-2-13)20-30-17-8-15(5-6-18(17)41-20)29-19(40)10-43-24-34-32-22-36(26)12-28-38(22)24/h1-6,8,11-12H,7,9-10,25-26H2,(H,29,40)
• InChIKey: DVYLISKRIDMIEH-UHFFFAOYSA-N

AD16 (CAS 311315-04-5) LINE-1 Endonuclease Inhibitor Procurement Guide: Differentiating a First-in-Class Research Tool from Reverse Transcriptase-Directed Alternatives

AD16 (CAS 311315-04-5; molecular formula C24H20N14O3S2; MW 616.64) is a small-molecule inhibitor of the LINE-1 (L1) retrotransposon endonuclease (EN) domain. It was identified through structure-based docking against the Mn2+-bound EN conformation and belongs to Group 2 inhibitors in the compound series characterized by D'Ordine et al. [1]. Unlike reverse transcriptase (RT)-targeting agents such as 3TC, AD16 blocks the earlier endonucleolytic step of L1 mobilization, thereby preventing both retrotransposition and the EN-dependent DNA damage that occurs independently of insertion events. A structurally distinct compound referred to as AD‑16 or GIBH‑130 (CAS 1252608-59-5), which targets neuroinflammation through microglial modulation, is occasionally cross-referenced under the same abbreviated name and should be explicitly excluded during procurement by verifying the CAS registry number .

Target: LINE-1 endonuclease (EN) domain; first-in-class EN inhibitor distinct from RT-targeting agents

Research context: L1 retrotransposition and EN-dependent DNA damage studies (γ-H2AX, comet)

Chemotype: Group 2 inhibitor identified via Mn2+-bound EN docking; orthogonal scaffold for SAR

• [1] D'Ordine AM, Jogl G, Sedivy JM. Identification and characterization of small molecule inhibitors of the LINE-1 retrotransposon endonuclease. Nature Communications, 2024; 15: 3883. View Source

Why AD16 Cannot Be Replaced by Other LINE-1 Inhibitors or Reverse Transcriptase Inhibitors: The Quantitative Basis for Target-Specific Selection

L1-targeted inhibitors are not functionally interchangeable. RT inhibitors such as 3TC (lamivudine) suppress only the reverse transcription step, leaving EN-mediated double-strand DNA breaks intact [1]. Conversely, within the EN inhibitor series, individual compounds exhibit divergent IC50, Kd, and cellular retrotransposition suppression profiles (Table 1 in [2]). For example, AD11 (IC50 4.0 μM) achieves slightly lower retrotransposition efficiency (52.2% at 50 μM) than AD16 (59.2% at 25 μM), yet AD16's Kd (9.6 μM) is approximately 2.4-fold lower than its closest structural analog AD14 (Kd 23.0 μM), indicating distinct binding thermodynamics. Substituting one EN inhibitor for another without accounting for these orthogonal parameters—potency, binding affinity, cellular efficacy, and the relationship between Kd and IC50—can lead to confounding results, irreproducible L1 activity modulation, and misinterpretation of retrotransposon biology.

RT inhibitor mismatch

3TC and similar agents block reverse transcription but leave EN-mediated DNA damage intact; may not reproduce the full mechanistic coverage of AD16.

EN inhibitor variability

IC50, Kd, and cellular retrotransposition profiles differ across EN inhibitors; direct replacement without target-specific validation can shift L1 modulation outcomes.

Name cross‑reference risk

AD‑16 (GIBH‑130, CAS 1252608‑59‑5) targets neuroinflammation, not L1 EN; verify CAS 311315‑04‑5 during procurement to exclude misidentified compound.

• [1] D'Ordine AM, Jogl G, Sedivy JM. Identification and characterization of small molecule inhibitors of the LINE-1 retrotransposon endonuclease. Nature Communications, 2024; 15: 3883. View Source
• [2] Table 1 Summary of EN inhibitor IC50, Kd, and retrotransposition efficiency values. Nature Communications, 2024; 15: 3883. View Source

AD16 Quantitative Differentiation Evidence: Direct Comparator Data for Scientific Procurement Decisions

Endonuclease IC50 Potency: AD16 vs. AD11, AD14, AD5, and AD34

AD16 inhibits L1 endonuclease with an IC50 of 5.8 ± 1.0 μM in an in vitro oligonucleotide cleavage assay under multiple-turnover conditions. By comparison, the most potent Group 1 inhibitor AD11 achieves IC50 4.0 ± 1.2 μM, while the structurally related Group 2 inhibitor AD14 yields IC50 6.0 ± 1.7 μM. AD5 and AD34 exhibit IC50 values of 16.1 ± 5.4 μM and 12.5 ± 4.2 μM respectively [1]. This positions AD16 as the second most potent EN inhibitor in the characterized series, with only a 1.45-fold lower potency than AD11, while offering a distinct chemical scaffold (Group 2, Mn2+-bound EN docking) that provides an orthogonal chemotype for structure-activity relationship studies.

EN IC50 potency

Head‑to‑head

AD16: 5.8 ± 1.0 μM AD11: 4.0 ± 1.2 μM; AD14: 6.0 ± 1.7 μM; AD5: 16.1 ± 5.4 μM; AD34: 12.5 ± 4.2 μM

Second most potent inhibitor; orthogonal Group 2 scaffold for SAR that complements AD11 chemotype.

Oligonucleotide cleavage assay, multiple‑turnover; mean ± SD ≥3 replicates

Evidence Dimension	L1 endonuclease IC50 (μM)
Target Compound Data	5.8 ± 1.0
Comparator Or Baseline	AD11: 4.0 ± 1.2; AD14: 6.0 ± 1.7; AD5: 16.1 ± 5.4; AD34: 12.5 ± 4.2
Quantified Difference	AD16 is 0.69-fold (more potent) vs. AD5; 0.46-fold vs. AD34; 0.97-fold vs. AD14; reference
Conditions	In vitro oligonucleotide cleavage assay; multiple-turnover conditions; values are mean ± SD of ≥3 replicates

Why This Matters

For laboratories requiring potent EN inhibition with a chemical scaffold distinct from the AD11 series, AD16 provides the highest potency available within Group 2 inhibitors.

• [1] Table 1 Summary of EN inhibitor IC50, Kd, and retrotransposition efficiency values. Nature Communications, 2024; 15: 3883. View Source

Binding Affinity (Kd) Comparison: AD16 Demonstrates Tighter Binding Than Structurally Related AD14

AD16 binds L1 EN with a dissociation constant (Kd) of 9.6 ± 1.8 μM, measured by intrinsic fluorescence quenching. This represents a 2.4-fold improvement in binding affinity compared to its closest Group 2 structural analog AD14 (Kd 23.0 ± 9.5 μM). Notably, AD16's Kd is higher than its IC50 (5.8 μM), a property shared with AD11 (Kd 11.3 μM) and AD29, contrasting with inhibitors like AD5 (Kd 1.4 μM, 11.5-fold lower than IC50) [1]. This unusual Kd > IC50 relationship suggests a binding mode that may involve interactions outside the catalytic site, potentially conferring a distinct inhibition mechanism.

Binding affinity (Kd)

Head‑to‑head

AD16: 9.6 ± 1.8 μM AD14: 23.0 ± 9.5 μM; AD11: 11.3 ± 7.4 μM

2.4‑fold tighter binding than structural analog AD14; Kd > IC50 suggests non‑canonical binding mode.

Intrinsic fluorescence quenching; mean ± SD ≥3 replicates

Evidence Dimension	L1 endonuclease Kd (μM)
Target Compound Data	9.6 ± 1.8
Comparator Or Baseline	AD14: 23.0 ± 9.5; AD11: 11.3 ± 7.4; AD5: 1.4 ± 0.2; AD34: 1.8 ± 0.4
Quantified Difference	2.4-fold lower Kd vs. AD14; Kd/IC50 ratio = 1.66 (Kd > IC50)
Conditions	Intrinsic fluorescence quenching assay; mean ± SD of ≥3 replicates

Why This Matters

The 2.4-fold tighter binding of AD16 relative to its structural congener AD14, coupled with its unique Kd > IC50 profile, makes AD16 a valuable probe for studying EN conformational dynamics and ligand binding mechanisms distinct from canonical competitive inhibitors.

• [1] Table 1 Summary of EN inhibitor IC50, Kd, and retrotransposition efficiency values. Nature Communications, 2024; 15: 3883. View Source

Cellular Retrotransposition Suppression: AD16 vs. AD11, AD14, and AD3

In a dual-luciferase reporter assay in HeLa cells, AD16 (25 μM) reduced L1 retrotransposition to 59.2 ± 21.7% of control. At comparable or lower inhibitor concentrations, AD11 (50 μM) reduced retrotransposition to 52.2 ± 14.4%, AD14 (25 μM) to 71.6 ± 10.4%, and AD3 (20 μM) to 59.0 ± 22.4% [1]. Thus, AD16 achieves similar cellular L1 suppression as AD11 at half the concentration, and outperforms its Group 2 counterpart AD14 by 12.4 percentage points at equivalent 25 μM dosing.

Cellular retrotransposition

Head‑to‑head

AD16: 59.2% at 25 μM AD11: 52.2% at 50 μM; AD14: 71.6% at 25 μM

Comparable suppression to AD11 at half concentration; outperforms Group 2 analog AD14.

HeLa dual‑luciferase reporter; 48 h treatment; mean ± SD

Evidence Dimension	L1 retrotransposition efficiency (% of control)
Target Compound Data	59.2 ± 21.7% at 25 μM
Comparator Or Baseline	AD11: 52.2 ± 14.4% at 50 μM; AD14: 71.6 ± 10.4% at 25 μM; AD3: 59.0 ± 22.4% at 20 μM
Quantified Difference	12.4% lower (more suppression) vs. AD14 at same 25 μM; comparable to AD11 at half concentration
Conditions	HeLa cell dual-luciferase L1 retrotransposition reporter; 48 h treatment; mean ± SD

Why This Matters

AD16 provides effective cellular L1 suppression at moderate micromolar concentrations, offering a balance of potency and cellular activity that makes it suitable for cell-based screens complementary to more potent but potentially more complex inhibitors.

• [1] Table 1 Summary of EN inhibitor IC50, Kd, and retrotransposition efficiency values. Nature Communications, 2024; 15: 3883. View Source

Endonuclease vs. Reverse Transcriptase Target Class Differentiation

AD16 targets the L1 endonuclease domain, whereas the widely used L1 inhibitor 3TC (lamivudine) inhibits the reverse transcriptase domain. This mechanistic distinction has cellular consequences: EN inhibitors block both retrotransposition and EN-catalyzed DNA double-strand breaks that occur independently of insertion, while RT inhibitors suppress only retrotransposition [1]. Prior work demonstrates that EN-inactive L1 mutants eliminate DNA damage despite retaining RT activity, indicating that EN inhibition uniquely addresses the genotoxic component of L1 expression [2]. No head-to-head study directly compares AD16 with 3TC for DNA damage reduction, but class-level inference indicates that EN-targeted inhibition with AD16 is mechanistically poised to suppress both retrotransposition and EN-dependent DNA damage, whereas RT inhibitors like 3TC are not.

Target class differentiation

Class‑level

AD16: EN inhibition → blocks retrotransposition + DNA damage
3TC: RT inhibition → blocks retrotransposition only

EN inhibition uniquely addresses genotoxic DNA damage independent of insertion events.

Supported by EN‑mutant studies; no direct head‑to‑head comparison with 3TC

Evidence Dimension	Mechanism of action and cellular consequence coverage
Target Compound Data	AD16: EN inhibition → blocks retrotransposition + EN-dependent DNA damage
Comparator Or Baseline	3TC (lamivudine): RT inhibition → blocks retrotransposition only; DNA damage persists via EN activity
Quantified Difference	Not directly quantified in head-to-head format; supported by EN mutant studies showing DNA damage dependency on EN catalytic activity
Conditions	HeLa cell L1 overexpression models; γ-H2AX and comet assays (D'Ordine et al. 2024 and prior literature)

Why This Matters

For research programs investigating the full spectrum of L1-mediated cellular toxicity—including DNA damage and inflammatory responses independent of new insertions—AD16 offers mechanistic coverage that RT inhibitors cannot provide, justifying its selection over the more abundant and less expensive RT inhibitor alternatives.

• [1] D'Ordine AM, Jogl G, Sedivy JM. Identification and characterization of small molecule inhibitors of the LINE-1 retrotransposon endonuclease. Nature Communications, 2024; 15: 3883. View Source
• [2] Gasior SL, Wakeman TP, Xu B, Deininger PL. The human LINE-1 retrotransposon creates DNA double-strand breaks. J Mol Biol. 2006; 357(5): 1383-93. View Source

AD16-Specific Applications: Where EN Inhibition Delivers Non-Substitutable Value

Mechanistic Dissection of EN-Dependent DNA Damage Independent of Retrotransposition

Researchers studying the genotoxic consequences of endogenous L1 activity that occur in the absence of new insertions (e.g., in senescent cells, cancer, or aging models) can employ AD16 to selectively ablate EN catalytic function. Because RT inhibitors like 3TC do not block EN-mediated double-strand breaks, AD16 is the appropriate tool for isolating the EN-dependent component of L1-induced DNA damage, as demonstrated by the reduction of γ-H2AX foci and comet tail moments in L1-expressing cells [1].

Structure-Activity Relationship (SAR) Studies Around Group 2 Mn2+-Bound EN Conformation

AD16 belongs to Group 2 inhibitors discovered by docking against the Mn2+-bound EN structure, a conformation distinct from the apo-EN used for Group 1 inhibitors (e.g., AD11). Its IC50 of 5.8 μM combined with a Kd of 9.6 μM (Kd > IC50) provides a reference scaffold for SAR campaigns exploring non-canonical binding modes that may engage regions outside the DNA-binding site [2]. Procurement of AD16 from a verified CAS 311315-04-5 source ensures the correct chemotype for this specific docking group.

Cellular Retrotransposition Screening with Orthogonal Chemotypes

For high-content screening programs that require multiple EN inhibitor chemotypes to control for off-target effects, AD16 (Group 2) complements AD11 (Group 1) and AD34 (Group 3). Its retrotransposition suppression (59.2% at 25 μM) is well-characterized in the HeLa dual-luciferase system, providing a validated positive control with documented inter-replicate variability (SD ± 21.7%) that enables rigorous statistical power calculations [3].

Application

Selection Property

Validation Focus

EN-dependent DNA damage (no insertion)

EN catalytic inhibition

γ-H2AX and comet assay endpoint reduction

Group 2 Mn2+-docked SAR

Group 2 chemotype (Mn2+-bound EN)

Kd > IC50 binding mode characterization

Orthogonal chemotype cellular screens

Retrotransposition suppression profile

Dual‑luciferase reporter reproducibility

• [1] D'Ordine AM, Jogl G, Sedivy JM. Identification and characterization of small molecule inhibitors of the LINE-1 retrotransposon endonuclease. Nature Communications, 2024; 15: 3883. View Source
• [2] Table 1 Summary of EN inhibitor IC50, Kd, and retrotransposition efficiency values. Nature Communications, 2024; 15: 3883. View Source
• [3] D'Ordine AM, Jogl G, Sedivy JM. Identification and characterization of small molecule inhibitors of the LINE-1 retrotransposon endonuclease. Nature Communications, 2024; 15: 3883. (Fig. 4a; L1 retrotransposition dual-luciferase reporter data) View Source